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Compound of Interest

Compound Name: 4-Acetoxy-4'-pentylbenzophenone

CAS No.: 890099-76-0

Cat. No.: B1292305

Get Quote

Introduction & Molecular Architecture[1][2]
4-Acetoxy-4'-pentylbenzophenone is a significant mesogenic precursor and organic

intermediate belonging to the class of 4,4'-disubstituted benzophenones. Its molecular

architecture combines a rigid, non-planar benzophenone core with a flexible alkyl tail (pentyl)

and a polarizable ester headgroup (acetoxy). This specific amphiphilic structure renders it

highly relevant in the fields of liquid crystal engineering, photopharmacology, and organic non-

linear optics.

Chemical Identity[3]
IUPAC Name: [4-(4-pentylbenzoyl)phenyl] acetate

Molecular Formula:

Molecular Weight: 310.39 g/mol

Core Scaffold: Diphenylmethanone (Benzophenone)
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Key Functional Groups:

Bridge: Carbonyl (

hybridized)

Donor/Acceptor: Acetoxy (moderate electron-withdrawing via induction, donating via

resonance)

Lipophilic Tail: Pentyl chain (

-pentyl), imparting Van der Waals anisotropy.

Conformational Dynamics
The defining structural feature of 4-acetoxy-4'-pentylbenzophenone is its non-planarity.

Unlike fluorene or anthracene, the central carbonyl bridge in benzophenone does not lock the

phenyl rings into a coplanar sheet.

Steric Hindrance and The "Propeller" Twist
The conformation is dictated by the steric repulsion between the ortho-hydrogens of the two

phenyl rings. To relieve this torsional strain, the rings rotate out of the carbonyl plane.

Twist Angles (

): In the ground state, the phenyl rings are twisted by angles (

and

) relative to the

plane.

Typical values for 4,4'-disubstituted benzophenones are

.

This results in a

symmetrical "propeller" conformation in solution.
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Lattice Packing Effects: In the crystalline state, packing forces often distort this symmetry.

For 4-acetoxy derivatives, the acetoxy group can lock one ring into a slightly more planar

orientation relative to the carbonyl to maximize

-conjugation, while the pentyl-substituted ring retains significant twist.

Graphviz Visualization: Conformational Energy
Landscape
The following diagram illustrates the logical flow of steric interactions determining the

molecule's 3D structure.

Figure 1: Causal pathway for the non-planar 'propeller' conformation of benzophenones.
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Synthesis Protocol: The Fries Rearrangement Route
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While Friedel-Crafts acylation is common, the most regioselective and robust route to 4,4'-

disubstituted hydroxybenzophenones (the immediate precursor) is the Fries Rearrangement of

phenyl benzoates, followed by acetylation.

Reaction Scheme
Esterification: Reaction of 4-pentylbenzoyl chloride with phenol.

Fries Rearrangement: Lewis-acid catalyzed migration of the acyl group to the para position.

Acetylation: Protection of the resulting hydroxyl group.[1]

Detailed Methodology
Reagents:

4-Pentylbenzoyl chloride (1.0 eq)

Phenol (1.0 eq)

Aluminum Chloride (

, anhydrous, 1.2 eq for Step 1; 2.5 eq for Step 2)

Acetic Anhydride (

)

Solvents: Dichloromethane (DCM), Nitrobenzene (for high temp rearrangement).

Step-by-Step Protocol:

Preparation of Phenyl 4-pentylbenzoate:

Dissolve phenol (10 mmol) and triethylamine (11 mmol) in dry DCM (20 mL) at 0°C.

Dropwise add 4-pentylbenzoyl chloride (10 mmol). Stir for 2 hours at RT.

Validation: TLC (Hexane/EtOAc 9:1) should show disappearance of phenol.
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Workup: Wash with water, dry over

, concentrate to yield the ester intermediate.

Fries Rearrangement (Critical Step):

Dissolve the ester in nitrobenzene or conduct neat (melt).

Add anhydrous

(2.5 eq) slowly.

Heat to 140°C for 4 hours. Note: High temperature favors the thermodynamic para-product

(4-hydroxy-4'-pentylbenzophenone) over the ortho-isomer.

Quenching: Pour the hot reaction mixture into ice/HCl. The complex hydrolyzes,

precipitating the ketone.

Purification: Recrystallize from Ethanol/Water.

Final Acetylation:

Dissolve 4-hydroxy-4'-pentylbenzophenone in Pyridine/Acetic Anhydride (1:1 v/v).

Stir at 60°C for 1 hour.

Pour into ice water. The product, 4-acetoxy-4'-pentylbenzophenone, will precipitate as a

white/off-white solid.

Graphviz Visualization: Synthesis Workflow

Figure 2: Synthetic pathway via Fries Rearrangement to ensure para-selectivity.
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Spectroscopic Validation & Properties
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To ensure scientific integrity, the synthesized compound must be validated using multi-modal

spectroscopy. The following table summarizes the expected signals based on the structural

environment.

Predicted Spectral Data
Technique Parameter

Expected Signal /
Value

Structural
Assignment

1H NMR 2.30 ppm (s, 3H) Singlet

Methyl group of

Acetoxy (

)

1H NMR 2.65 ppm (t, 2H) Triplet
Benzylic

of Pentyl chain

1H NMR 7.20 - 7.80 ppm Multiplets (AA'BB')
Aromatic protons (two

distinct para-systems)

IR 1760 Strong Stretch
Ester Carbonyl (

of Acetoxy)

IR 1650 Medium Stretch

Benzophenone

Ketone (

bridge)

MS 310.4
Molecular Ion Parent peak

Physical Properties
Appearance: White to pale yellow crystalline solid.

Solubility: Soluble in DCM, Chloroform, Toluene; insoluble in water.

Mesomorphism: Likely to exhibit a Nematic liquid crystalline phase upon heating, due to the

anisotropy provided by the pentyl tail and the rigid core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1292305?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

